Cas no 90390-34-4 ((3-chloro-5-fluorophenyl)methyl(methyl)amine)

• Product Name: (3-chloro-5-fluorophenyl)methyl(methyl)amine
• CAS No: 90390-34-4
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD20679038
• CID: 811510
• PubChem ID: 457617
• Update Time: 2024-10-26

(3-chloro-5-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-chloro-5-fluoro-N-methyl-
• 1-(3-chloro-5-fluoro-phenyl)-N-methyl-methanamine
• 1-(3-chloro-5-fluorophenyl)-N-methylmethanamine
• 90390-34-4
• Benzenemethanamine, 3-chloro-5-fluoro-N-methyl-
• SCHEMBL4826459
• CHEMBL1178109
• EN300-1986001
• DTXSID90238153
• [(3-CHLORO-5-FLUOROPHENYL)METHYL](METHYL)AMINE
• BS-51550
• E79775
• (3-chloro-5-fluorophenyl)methyl(methyl)amine
• 3-CHLORO-5-FLUORO-N-METHYL-BENZENEMETHANAMINE

• MDL： MFCD20679038
• Inchi： 1S/C8H9ClFN/c1-11-5-6-2-7(9)4-8(10)3-6/h2-4,11H,5H2,1H3
• InChI Key： UXCAGNGRRXUUOK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CNC)F

Computed Properties

• Exact Mass: 173.040755
• Monoisotopic Mass: 173.040755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.179
• Boiling Point: 200.2°Cat760mmHg
• Flash Point: 74.9°C
• Refractive Index: 1.513

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines